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Compound of Interest

Compound Name: DKM 2-93

Cat. No.: B1670797

Essential Safety and Handling Guide for DKM 2-
93

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY DIAGNOSTIC OR
THERAPEUTIC USE.

This document provides crucial safety and logistical information for handling the covalent UBA5S
inhibitor, DKM 2-93. Given conflicting information in available Safety Data Sheets (SDS), this
guide adopts a precautionary approach, adhering to the more stringent safety warnings. DKM
2-93 should be treated as a hazardous compound.

Hazard Identification and Immediate Precautions

DKM 2-93 is classified as acutely toxic and a suspected mutagen.[1] Immediate and strict
adherence to safety protocols is mandatory to prevent exposure.

Primary Hazards:
» Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[1]
e Suspected Mutagen: Suspected of causing genetic defects.[1]

Due to these significant hazards, all work with DKM 2-93 must be conducted within a
designated area, and personnel must be fully trained on its handling and emergency
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procedures.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to establish a barrier between the researcher and

the chemical. The following table summarizes the required PPE for handling DKM 2-93.

Body Part Protection Level Specific Recommendations
Nitrile or neoprene gloves are
recommended. Always use two

Hands Chemical-resistant gloves pairs (double-gloving). Ensure
gloves are inspected for
integrity before each use.

£ Safety glasses with side Must be worn at all times in the

yes . . .
shields or goggles designated handling area.
A fully buttoned lab coat is
required. Consider a
Body Laboratory coat chemically resistant apron for

larger quantities or when there

is a risk of splashing.

Respiratory

Use in a well-ventilated area or

with local exhaust ventilation

For procedures that may
generate dust or aerosols, use

a certified chemical fume hood.

Handling and Storage Procedures

Adherence to proper handling and storage protocols is critical to maintaining a safe laboratory

environment.

Operational Plan: Step-by-Step Handling

e Preparation:

o Ensure the work area (preferably a chemical fume hood) is clean and uncluttered.
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o Verify that an eyewash station and safety shower are accessible.
o Assemble all necessary equipment and reagents before handling the compound.

o Don the appropriate PPE as outlined in the table above.

e Handling:
o When handling the solid form, avoid creating dust.
o If preparing solutions, add the solvent to the solid slowly to prevent splashing.
o Keep containers tightly sealed when not in use.[2]

e Storage:
o Store DKM 2-93 in a tightly sealed container in a cool, well-ventilated area.[2]
o The recommended storage temperature is -20°C.[2]
o Keep away from direct sunlight and sources of ignition.[2]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.
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Emergency Scenario Immediate Action

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes.
Skin Contact . . . .
Remove contaminated clothing. Seek immediate

medical attention.[2]

Immediately flush eyes with large amounts of

water for at least 15 minutes, lifting the upper
Eye Contact ) . . .

and lower eyelids. Seek immediate medical

attention.[2]

Move the individual to fresh air. If breathing is
Inhalation difficult, provide respiratory support. Seek

immediate medical attention.[2]

Do NOT induce vomiting. Wash out the mouth

Ingestion _ _ . _ .
with water. Seek immediate medical attention.[2]
Evacuate the area. Use appropriate PPE. For
liquid spills, absorb with an inert material (e.g.,
Spil diatomite, universal binders). For solid spills,
pi

gently sweep or collect to avoid dust generation.
Decontaminate the area with alcohol.[2] Dispose

of contaminated materials as hazardous waste.

Disposal Plan

All waste containing DKM 2-93 must be treated as hazardous waste.

Step-by-Step Disposal Protocol

e Segregation:

o Collect all DKM 2-93 waste, including empty containers, contaminated PPE, and spill
cleanup materials, in a designated, sealed, and clearly labeled hazardous waste container.

e Labeling:
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o The waste container must be labeled with "Hazardous Waste" and the full chemical name
"DKM 2-93".

e Disposal:

o Dispose of the hazardous waste in accordance with all applicable federal, state, and local
regulations.[1][2] Do not dispose of it with household garbage or pour it down the drain.[1]

Visual Workflow for Handling DKM 2-93
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DKM 2-93 Handling Workflow

Preparation

1. Prepare Work Area
(Fume Hood)

2. Verify Safety Equipment

(Eyewash, Shower)

3. Don Full PPE

Proceed to Handling

dling

4. Handle Solid with Care
(Avoid Dust)

5. Prepare Solution
(Slow Addition)

6. Keep Container Sealed

Proceed to Cleanup

Cleanupvi Storage

7. Decontaminate Work Area

l

8. Dispose of Waste
(Hazardous)

;

9. Store DKM 2-93
(-20°C, Sealed)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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